Cas no 94714-46-2 (2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate))

2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) structure
94714-46-2 structure
Product Name:2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
CAS No:94714-46-2
MF:C10H17N3O11P2
MW:417.203004598618
CID:1987310
PubChem ID:443051
Update Time:2025-04-21

2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate)
    • 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphate
    • [(2R,3S,5R)-5-[4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • CHEBI:835
    • 2'-deoxy-5-hydroxymethylcytidine 5'-diphosphate
    • SCHEMBL2926533
    • diphosphoric acid mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)
    • Q27105365
    • ((2R,3S,5R)-5-(4-Amino-5-(hydroxymethyl)-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • 94714-46-2
    • 2(1H)-pyrimidinone, 4-amino-1-[2-deoxy-5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-erythro-pentofuranosyl]-5-(hydroxymethyl)-
    • DTXSID90332049
    • Cytidine, 2'-deoxy-5-(hydroxymethyl)-, 5'-pyrophosphate
    • 2'-deoxy-5-hydroxymethyl-CDP
    • 2'-Deoxy-5-hydroxymethylcytidine 5'-diphosphoric acid
    • DTXCID90283143
    • ((2R,3S,5R)-5-(4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl)methyl phosphono hydrogen phosphate
    • 2'-Deoxy-5-hydroxymethylcytidine-5'-diphosphoric acid
    • Diphosphate mono-(5-hydroxymethyl-2'-deoxy-cytidin-5'-yl ester)
    • Inchi: 1S/C10H17N3O11P2/c11-9-5(3-14)2-13(10(16)12-9)8-1-6(15)7(23-8)4-22-26(20,21)24-25(17,18)19/h2,6-8,14-15H,1,3-4H2,(H,20,21)(H2,11,12,16)(H2,17,18,19)/t6-,7+,8+/m0/s1
    • InChI Key: RQKDPSTWKKMBPM-XLPZGREQSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C(CO)=C2)N)=O)O1)O

Computed Properties

  • Exact Mass: 417.034
  • Monoisotopic Mass: 417.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 222Ų

Experimental Properties

  • Density: 2.22
  • Boiling Point: 789.6°C at 760 mmHg
  • Flash Point: 431.3°C
  • Refractive Index: 1.76

2'-deoxy-5-(hydroxymethyl)cytidine 5'-(trihydrogen diphosphate) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D941440-1mg
2'-Deoxy-5-(hydroxymethyl)cytidine 5'-(Trihydrogen Diphosphate)
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$155.00 2023-05-18
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